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Compound of Interest

Compound Name: NO-711

Cat. No.: B1679361

An In-Depth Technical Guide to NO-711: A Selective GABA Reuptake Inhibitor
Executive Summary

NO-711, also known as NNC-711, is a potent and highly selective inhibitor of the GABA
transporter 1 (GAT-1).[1][2] By blocking the reuptake of y-aminobutyric acid (GABA), the
primary inhibitory neurotransmitter in the mammalian central nervous system, NO-711
effectively increases the extracellular concentration of GABA and enhances GABAergic
neurotransmission.[1][3][4] Its high selectivity for GAT-1 over other GABA transporter subtypes
(GAT-2, GAT-3, BGT-1) makes it an invaluable pharmacological tool for investigating the
specific roles of GAT-1 in physiological and pathological processes.[1][5] This document
provides a comprehensive technical overview of NO-711, including its mechanism of action,
pharmacological profile, effects on neurotransmission, and detailed experimental protocols for
its application in research settings.

Physicochemical Properties

NO-711 is a lipophilic derivative of guvacine, a property that allows it to cross the blood-brain
barrier.[1][6][7] It is most commonly available as a hydrochloride salt.[8][9]
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Property Data Reference(s)
1-(2-
{[(Diphenylmethylidene)amino]

Chemical Name oxy}ethyl)-1,2,5,6- [10]

tetrahydropyridine-3-carboxylic
acid hydrochloride

NNC-711, NO-711

Alternate Names ) [9][10]
hydrochloride

Molecular Formula C21H22N203 - HCI [8]

Molecular Weight 386.87 g/mol [8]

CAS Number 145645-62-1 [6]

Appearance Powder [8]

Soluble in water (10 mg/mL at

Solubility 60 °C) and DMSO (up to 100
mM)
Purity >98% (HPLC) [8]

Mechanism of Action

The primary mechanism of action of NO-711 is the competitive inhibition of the GAT-1
transporter.[11] GAT-1 is a sodium- and chloride-dependent transporter responsible for
removing GABA from the synaptic cleft and extracellular space, thereby terminating its
inhibitory signal.[1][12][13] By blocking GAT-1, NO-711 prevents this reuptake, leading to an
accumulation of GABA in the extracellular space.[3] This elevated ambient GABA concentration
enhances and prolongs the activation of both synaptic and extrasynaptic GABA receptors
(GABA-A and GABA-B), resulting in increased inhibitory tone.[4][12]
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Culture HEK293 cells stably
expressing GAT-1 transporter

Plate cells in 24-well plates
and grow to confluence

Wash cells with Krebs-Ringer
bicarbonate buffer
Pre-incubate cells with varying
concentrations of NO-711 (or vehicle)
Initiate uptake by adding buffer
containing [SH]JGABA

Incubate for a short period

(e.g., 10-20 minutes) at 37°C

Terminate uptake by aspirating
medium and washing with ice-cold buffer
Lyse cells with NaOH or SDS

Measure radioactivity using

liquid scintillation counting

Plot % inhibition vs. log[NO-711]
and calculate IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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